Cas no 125511-34-4 (Proline, propyl ester)

Proline, propyl ester structure
Proline, propyl ester structure
Product Name:Proline, propyl ester
CAS No:125511-34-4
MF:C8H15NO2
MW:157.210202455521
CID:103542
PubChem ID:11708099
Update Time:2025-04-18

Proline, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Proline, propyl ester
    • Proline, propyl ester (9CI)
    • SCHEMBL8009501
    • 134666-85-6
    • 125511-34-4
    • propyl (2S)-pyrrolidine-2-carboxylate
    • (S)-Propyl pyrrolidine-2-carboxylate
    • Inchi: 1S/C8H15NO2/c1-2-6-11-8(10)7-4-3-5-9-7/h7,9H,2-6H2,1H3/t7-/m0/s1
    • InChI Key: ZEERPIASPMMKRH-ZETCQYMHSA-N
    • SMILES: O(CCC)C([C@@H]1CCCN1)=O

Computed Properties

  • Exact Mass: 157.11035
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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